5-(2-methyloxiran-2-ylmethylthio)-1-phenyl-1H-tetrazole

• CAS No.: 681483-83-0
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol
• IUPAC Name: 5-[(2-methyloxiran-2-yl)methylsulfanyl]-1-phenyltetrazole
• InChI: InChI=1S/C11H12N4OS/c1-11(7-16-11)8-17-10-12-13-14-15(10)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: RKTFBSVVVMPPIM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)CSC2=NN=NN2C3=CC=CC=C3

Description

5-(2-methyloxiran-2-ylmethylthio)-1-phenyl-1H-tetrazole is a useful research compound. Its molecular formula is C11H12N4OS and its molecular weight is 248.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-phenyl-5-mercapto-1H-tetrazole (3.5 g, 19.64 mmol), (2-methyl-2-oxiranylmethyl) toluene-4-sulfonate (5 g, 20.64 mmol), potassium carbonate (3 g, 21.71 mmol), and sodium iodide (4.5 g, 30.02 mmol) in DMF (30 ml) was stirred at 60° C. for 6 hours. The reaction mixture was was poured into water, and extracted with ethyl acetate twice. The extracts were combined, washed with 5% sodium hydroxide aqueous solution and then with water three times, and dried over sodium sulfate. After filtration, the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (n-hexane/ethyl acetate=2/1) to afford 5-(2-methyl-2-oxiranylmethylsulfanyl)-1-phenyl-1H-tetrazole (1.9 g, yield 39%) as a colorless oil.